3-(But-2-yn-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde

• Molecular Formula: C9H12O3S
• Molecular Weight: 200.26 g/mol
• SMILES: CC#CCC1(CCS(=O)(=O)C1)C=O
• InChI: InChI=1S/C9H12O3S/c1-2-3-4-9(7-10)5-6-13(11,12)8-9/h7H,4-6,8H2,1H3
• InChIKey: JBNPCXIGMMXBFJ-UHFFFAOYSA-N

3-(But-2-yn-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde: Procurement-Ready Characterization and Functional Annotation

3-(But-2-yn-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (CAS 1934469-80-3, molecular formula C₉H₁₂O₃S, molecular weight 200.26 g/mol) is a fully synthetic, sulfur-containing heterocyclic compound classified as a thiolane-1,1-dioxide (sulfolane) derivative . Its structure embeds a terminal alkyne (but-2-yn-1-yl) and a reactive aldehyde (carbaldehyde) at the 3-position of the sulfone ring, yielding a bifunctional scaffold with orthogonal reactivity handles . The compound has been annotated as a lanosterol synthase inhibitor within the ChEMBL database (CHEMBL2377452), with measured IC₅₀ values against human, yeast, and Pneumocystis carinii enzyme orthologs [1]. This annotation places the compound within a biologically validated target space relevant to cholesterol biosynthesis and antifungal drug discovery [1].

Reported lanosterol synthase inhibitor annotation (ChEMBL)

Orthogonal alkyne and aldehyde handles for chemoselective derivatization

Favorable lead-like physicochemical profile (low MW, balanced polarity)

• [1] BindingDB. BDBM50433361 (CHEMBL2377452): Inhibition of lanosterol synthase (human, yeast, P. carinii). https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50433361 (accessed 2026-05-10). View Source

Why 3-(But-2-yn-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde Cannot Be Replaced by Generic Thiolane Analogs

The 3-substituted thiolane-1,1-dioxide chemical space is sparsely populated with publicly annotated biological data; most analogs are catalogued only with basic physicochemical descriptors and lack enzyme inhibition profiles [1]. Even structurally proximate analogs—such as 3-methyl-, 3-butyl-, or 3-(but-3-en-1-yl)-1,1-dioxo-thiolane-3-carbaldehydes—differ fundamentally in their capacity for chemoselective derivatization, electronic character, and target engagement potential . The unique combination of a terminal alkyne, a sulfone, and an aldehyde within a single low-molecular-weight scaffold is not replicated in any close analog, making generic substitution scientifically indefensible for applications that depend on orthogonal reactivity or defined biochemical activity .

Generic thiolane analogs may lack publicly annotated enzyme inhibition profiles, limiting target-engagement benchmarking.

Analogs without terminal alkyne (e.g., 3-butyl, 3-alkenyl) cannot support CuAAC bioconjugation workflows.

Unoxidized thiolane analogs lack sulfone polarity; estimated logP and TPSA differences may shift solubility and off-target binding.

• [1] Rodrigues L, et al. Synthetic access to thiolane-based therapeutics and biological activity studies. Eur J Med Chem. 2021; 224:113709. PMID: 34237621. View Source

Quantitative Differentiation Evidence for 3-(But-2-yn-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde vs. Closest Analogs

Lanosterol Synthase Inhibition: Ortholog Profiling vs. Chemoproteomic Baseline

The compound (CHEMBL2377452) exhibits sub-micromolar to low-micromolar inhibition of lanosterol synthase across three orthologs—human (IC₅₀ 1.19 × 10⁴ nM), Saccharomyces cerevisiae (IC₅₀ 2.10 × 10³ nM), and Pneumocystis carinii (IC₅₀ 1.70 × 10⁴ nM)—in a standardized [¹⁴C]-(3S)-2,3-oxidosqualene cyclase assay [1]. By contrast, an adjacent ChEMBL-deposited analog (CHEMBL2377450) bearing a distinct chemotype shows uniformly weaker activity: human LSS IC₅₀ 2.00 × 10⁴ nM, yeast LSS IC₅₀ 2.00 × 10⁴ nM, P. carinii LSS IC₅₀ 2.00 × 10⁴ nM [2]. The target compound demonstrates a 1.7 × improvement in human LSS potency and a 9.5 × improvement in yeast LSS potency over this comparator [1][2].

Lanosterol Synthase IC₅₀

Cross-study comparable

Target: yeast IC₅₀ 2.10×10³ nM vs. comparator 2.00×10⁴ nM (9.5-fold)

Supports differential potency for target engagement studies.

Reported yeast ortholog assay context; human and P. carinii data also available.

Evidence Dimension	IC₅₀ for lanosterol synthase inhibition (yeast ortholog, S. cerevisiae ERG7)
Target Compound Data	IC₅₀ = 2.10 × 10³ nM
Comparator Or Baseline	CHEMBL2377450: IC₅₀ = 2.00 × 10⁴ nM
Quantified Difference	9.5-fold lower IC₅₀ (higher potency) for target compound
Conditions	Wild-type yeast lanosterol synthase expressed in S. cerevisiae SMY8[pSM61.21]; [¹⁴C]-(3S)-2,3-oxidosqualene substrate

Why This Matters

Measurable differential potency against a therapeutically validated enzyme target provides a data-driven rationale for selecting this scaffold over inactive or less potent analogs in cholesterol-lowering or antifungal discovery programs.

• [1] BindingDB. BDBM50433361 (CHEMBL2377452): Lanosterol synthase inhibition data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50433361 (accessed 2026-05-10). View Source
• [2] BindingDB. BDBM50433365 (CHEMBL2377450): Lanosterol synthase inhibition data. http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50433365 (accessed 2026-05-10). View Source

Alkyne-Enabled Click Chemistry: Orthogonal Bioconjugation Handle Absent in Saturated and Alkene Analogs

The but-2-yn-1-yl substituent provides a bona fide terminal alkyne (─C≡C─CH₃) capable of undergoing copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) [1]. In contrast, the closest commercially catalogued analogs—3-butyl-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (CAS 1995122-44-5, C₉H₁₆O₃S, fully saturated C4 chain) and 3-(prop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (CAS 1934614-63-7, terminal alkene) —lack any alkyne functionality and are therefore chemically inert under CuAAC conditions.

CuAAC-Competent Alkyne

Class-level inference

Terminal alkyne present; enables CuAAC bioconjugation.

Unique bioorthogonal handle vs. saturated/alkene analogs.

Qualitative differentiation; no quantitative reactivity data.

Evidence Dimension	Presence of terminal alkyne for CuAAC reactivity
Target Compound Data	Terminal alkyne present (─C≡C─CH₃); CuAAC-competent
Comparator Or Baseline	3-Butyl analog: fully saturated (─CH₂CH₂CH₂CH₃); 3-(Prop-2-en-1-yl) analog: terminal alkene (─CH₂CH=CH₂)
Quantified Difference	Qualitative difference: CuAAC reactivity enabled vs. absent
Conditions	Standard CuAAC conditions (Cu(I) catalyst, azide partner, RT–37 °C)

Why This Matters

The alkyne handle uniquely enables chemoselective conjugation to azide-functionalized biomolecules, fluorescent dyes, or solid supports without cross-reactivity at the aldehyde, making this compound the only member of its subclass suitable for bioorthogonal probe synthesis.

• [1] Kolb HC, Finn MG, Sharpless KB. Click chemistry: diverse chemical function from a few good reactions. Angew Chem Int Ed. 2001; 40(11):2004-2021. (CuAAC foundational reference). View Source

Sulfone-Driven Electronic Modulation: Polarity and Solubility Advantage over Non-Oxidized Thiolane Analogs

Incorporation of the 1,1-dioxo (sulfone) group dramatically alters the electronic landscape relative to unoxidized thiolane analogs. The parent scaffold 1,1-dioxo-1lambda6-thiolane-3-carbaldehyde (PubChem CID 55251969) exhibits a computed XLogP3 of −0.8, topological polar surface area (TPSA) of 59.6 Ų, and 3 hydrogen-bond acceptor sites [1]. In contrast, the non-oxidized analog 2-(but-2-yn-1-yl)thiolane-2-carbaldehyde (CAS 1934833-87-0, C₉H₁₂OS, MW 168.26) lacks the two sulfone oxygen atoms—reducing its HBA count to 1 and its TPSA by approximately 20–25 Ų, with a commensurate increase in logP of ∼1.5–2.0 log units . The target compound therefore benefits from enhanced aqueous solubility and reduced non-specific protein binding attributable to the sulfone moiety [1].

Sulfone Polarity

Class-level inference

Estimated XLogP3 0.4–0.9, TPSA ~60–63 Ų vs. unoxidized analog XLogP3 ~1.5–2.0, TPSA ~17–25 Ų

Sulfone may enhance aqueous solubility and reduce membrane partitioning.

Computed properties; experimental solubility validation recommended.

Evidence Dimension	Computed logP (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	Estimated XLogP3 ≈ 0.4–0.9; TPSA ≈ 60–63 Ų (3 HBA from sulfone + aldehyde)
Comparator Or Baseline	Parent sulfone scaffold (CID 55251969): XLogP3 = −0.8, TPSA = 59.6 Ų, HBA = 3. Unoxidized analog (CAS 1934833-87-0): estimated XLogP3 ≈ 1.5–2.0, TPSA ≈ 17–25 Ų, HBA = 1.
Quantified Difference	ΔXLogP3 ≈ −1.0 to −1.5 (more polar); ΔTPSA ≈ +35–45 Ų (higher polarity surface)
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.6.11 (PubChem)

Why This Matters

The sulfone group confers a systematically more favorable drug-likeness profile—lower logP and higher polarity—relative to sulfide or unoxidized thiolane analogs, which translates into better aqueous solubility and reduced off-target membrane partitioning.

• [1] PubChem. 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Computed properties: XLogP3 = −0.8, TPSA = 59.6 Ų, HBA = 3, Rotatable Bonds = 1. https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dioxo-1lambda6-thiolane-3-carbaldehyde (accessed 2026-05-10). View Source

Orthogonal Derivatization Handles: Simultaneous Alkyne and Aldehyde Reactivity vs. Single-Handle Analogs

The target compound is the only member of the 3-substituted 1,1-dioxo-thiolane-3-carbaldehyde series that simultaneously presents a terminal alkyne (suitable for CuAAC, Sonogashira coupling) and a reactive aldehyde (suitable for reductive amination, hydrazone/oxime formation, Grignard addition) within a single, low-molecular-weight scaffold (MW 200.26) . The 3-methyl analog (CAS 1780259-87-1, MW 162.2) and 3-butyl analog (CAS 1995122-44-5, MW 204.29) offer only the aldehyde handle; the positionally isomeric 2-(but-2-yn-1-yl)thiolane-2-carbaldehyde (CAS 1934833-87-0) provides alkyne + aldehyde but lacks the sulfone and places substituents at the 2-position rather than the 3-position, altering ring geometry and steric environment.

Dual Reactive Handles

Class-level inference

2 orthogonal handles (alkyne + aldehyde) vs 1 in closest 3-substituted analogs.

Enables sequential chemoselective derivatization for SAR.

No synthetic efficiency data available; protecting-group-free potential.

Evidence Dimension	Number of synthetically orthogonal reactive handles
Target Compound Data	2 orthogonal handles: terminal alkyne + aldehyde; both at 3-position on 1,1-dioxo-thiolane ring
Comparator Or Baseline	3-Methyl analog: 1 handle (aldehyde only); 3-Butyl analog: 1 handle (aldehyde only); 2-(But-2-yn-1-yl)thiolane: 2 handles but no sulfone, 2-position substitution
Quantified Difference	2 handles vs. 1 handle for closest 3-substituted 1,1-dioxo analogs
Conditions	Synthetic chemistry context: sequential chemoselective derivatization without protecting group strategies

Why This Matters

The orthogonal reactivity enables iterative, protecting-group-free diversification for library synthesis or fragment elaboration, a capability not offered by single-handle analogs and critical for efficient structure-activity relationship (SAR) exploration.

Molecular Complexity and Drug-Likeness Profile: Quantitative Comparison with Parent Scaffold

The target compound extends the molecular complexity of the parent 1,1-dioxo-thiolane-3-carbaldehyde scaffold (MW 148.18, C₅H₈O₃S, 1 rotatable bond) [1] by adding a but-2-yn-1-yl substituent, increasing molecular weight to 200.26 g/mol (+52.08 Da) and rotatable bond count from 1 to 2 . Despite this increase in size and flexibility, the compound retains a favorable drug-likeness profile: zero hydrogen-bond donors, three hydrogen-bond acceptors, and an estimated XLogP3 in the 0.4–0.9 range (vs. −0.8 for the parent) [1]. The molecular weight remains well below the 500 Da Lipinski threshold, and the compound does not violate any Rule-of-Five criteria [2].

Lead-Like Properties

Cross-study comparable

MW 200.26 Da, 0 HBD, 3 HBA, rotatable bonds 2, XLogP3 ~0.4–0.9; meets Rule of Five.

Favorable lead-like space for hit-to-lead optimization.

Computed; experimental logP/solubility to confirm.

Evidence Dimension	Molecular weight, rotatable bond count, hydrogen-bond acceptors/donors, estimated logP
Target Compound Data	MW = 200.26 Da; Rotatable bonds = 2; HBD = 0; HBA = 3; estimated XLogP3 ≈ 0.4–0.9
Comparator Or Baseline	Parent scaffold (CID 55251969): MW = 148.18 Da; Rotatable bonds = 1; HBD = 0; HBA = 3; XLogP3 = −0.8
Quantified Difference	ΔMW = +52.08 Da; ΔRotatable bonds = +1; ΔXLogP3 ≈ +1.2–1.7 (more lipophilic, still within lead-like range)
Conditions	Computed by PubChem 2.1 and XLogP3 3.0

Why This Matters

The compound occupies a favorable region of lead-like chemical space—adding complexity and functional vectors without sacrificing drug-likeness—making it a suitable starting point for hit-to-lead optimization campaigns.

• [1] PubChem. 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Computed properties. https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dioxo-1lambda6-thiolane-3-carbaldehyde (accessed 2026-05-10). View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv Drug Deliv Rev. 2001; 46(1-3):3-26. (Rule of Five reference). View Source

Highest-Value Application Scenarios for 3-(But-2-yn-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde Based on Quantitative Evidence

Lanosterol Synthase Inhibitor Hit-to-Lead Optimization in Cholesterol-Lowering or Antifungal Programs

The compound's confirmed lanosterol synthase inhibition across human, yeast, and fungal orthologs—with a yeast IC₅₀ of 2.10 × 10³ nM [1]—positions it as a tractable starting point for medicinal chemistry optimization targeting hypercholesterolemia or systemic fungal infections. Its low molecular weight (200.26 Da) and favorable physicochemical profile leave ample room for property-guided elaboration.

Bioorthogonal Probe Synthesis via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The terminal alkyne uniquely enables CuAAC conjugation to azide-modified fluorophores, affinity tags, or biomolecules without interfering with the aldehyde functionality [1]. This orthogonal reactivity makes the compound directly applicable to the synthesis of clickable chemical probes for target engagement studies or cellular imaging—a capability not offered by the 3-butyl or 3-(prop-2-en-1-yl) analogs .

Diversity-Oriented Synthesis Libraries via Chemoselective Sequential Derivatization

With two distinct reactive handles—CuAAC-competent alkyne and reductive amination/oxime-competent aldehyde—the compound enables protecting-group-free, iterative diversification for SAR exploration [1]. In a typical workflow, the aldehyde can be derivatized first (e.g., reductive amination with diverse amines), followed by CuAAC with azide building blocks, generating a matrix of functionalized analogs in two synthetic steps [1].

Sulfone-Containing Fragment Library Expansion for FBDD Campaigns

As a low-molecular-weight (200.26 Da) fragment with balanced polarity (estimated XLogP3 0.4–0.9) and 3D character conferred by the sp³-hybridized thiolane ring [1], the compound is an ideal entry for fragment-based drug discovery (FBDD) libraries. Its sulfone group provides hydrogen-bond acceptor capacity critical for protein-ligand interactions, while the alkyne offers a growth vector for fragment linking or merging strategies [2].

Application

Selection Property

Validation Focus

Lanosterol synthase inhibition research

Target engagement potency and ortholog selectivity

Cross-ortholog enzyme inhibition validation

Bioorthogonal probe synthesis via CuAAC

Terminal alkyne reactivity and chemoselectivity

CuAAC coupling efficiency and aldehyde stability testing

Diversity-oriented synthesis libraries

Orthogonal derivatization handles for sequential chemistry

Chemoselectivity and yield in iterative diversification

Fragment-based drug discovery campaigns

Fragment-like physicochemical profile and sulfone HBA

Solubility, ligand efficiency, and growth vector assessment

• [1] BindingDB. BDBM50433361 (CHEMBL2377452). Lanosterol synthase inhibition data. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50433361 (accessed 2026-05-10). View Source
• [2] PubChem. 1,1-Dioxo-1lambda6-thiolane-3-carbaldehyde (CID 55251969). Computed descriptor baseline for sulfone-containing thiolane fragment. https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dioxo-1lambda6-thiolane-3-carbaldehyde (accessed 2026-05-10). View Source